Cas no 1270345-61-3 (2-(2,3-difluorophenyl)piperidine)

• Product Name: 2-(2,3-difluorophenyl)piperidine
• CAS No: 1270345-61-3
• MF: C₁₁H₁₃F₂N
• MW: 197.22442984581
• CID: 5843230
• PubChem ID: 63989861
• Update Time: 2025-07-20

2-(2,3-difluorophenyl)piperidine Chemical and Physical Properties

Names and Identifiers

• 2-(2,3-difluorophenyl)piperidine
• Piperidine, 2-(2,3-difluorophenyl)-
• AKOS013305958
• 1270345-61-3
• EN300-1852569

• Inchi： 1S/C11H13F2N/c12-9-5-3-4-8(11(9)13)10-6-1-2-7-14-10/h3-5,10,14H,1-2,6-7H2
• InChI Key： RRIZRUWORRLGOA-UHFFFAOYSA-N
• SMILES： N1CCCCC1C1=CC=CC(F)=C1F

Computed Properties

• Exact Mass: 197.10160574g/mol
• Monoisotopic Mass: 197.10160574g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 14
• Rotatable Bond Count: 1
• Complexity: 186
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.4
• Topological Polar Surface Area: 12Ų

Experimental Properties

• Density: 1.126±0.06 g/cm3(Predicted)
• Boiling Point: 237.5±40.0 °C(Predicted)
• pka: 8.91±0.10(Predicted)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Piperidines Phenylpiperidines

Additional information on 2-(2,3-difluorophenyl)piperidine

Comprehensive Overview of 2-(2,3-Difluorophenyl)piperidine (CAS No. 1270345-61-3): Properties, Applications, and Research Insights

2-(2,3-Difluorophenyl)piperidine (CAS No. 1270345-61-3) is a fluorinated piperidine derivative that has garnered significant attention in pharmaceutical and chemical research due to its unique structural features and potential applications. This compound belongs to the class of heterocyclic compounds, specifically arylpiperidines, which are widely explored for their bioactive properties. The presence of difluorophenyl and piperidine moieties in its structure makes it a versatile intermediate in drug discovery and material science.

Recent trends in medicinal chemistry highlight the growing demand for fluorinated building blocks like 2-(2,3-difluorophenyl)piperidine, as fluorine incorporation often enhances metabolic stability, bioavailability, and target selectivity. Researchers are particularly interested in its role as a scaffold for CNS-targeting drugs, given the piperidine ring's prevalence in neuroactive compounds. The compound's CAS number 1270345-61-3 is frequently searched in academic databases and patent literature, reflecting its relevance in cutting-edge studies.

From a synthetic perspective, 2-(2,3-difluorophenyl)piperidine can be prepared via Pd-catalyzed cross-coupling or reductive amination strategies, with its difluorophenyl group offering opportunities for further functionalization. Its logP and pKa values (predicted to be 2.5 and 8.7, respectively) suggest favorable membrane permeability, a key consideration in drug design. These properties align with current industry focus on BBB-penetrating molecules for neurological disorders—a hot topic in 2024's pharmaceutical R&D.

Beyond pharmaceuticals, this compound finds utility in agrochemical research, where fluorinated piperidines serve as precursors for novel crop protection agents. The 2,3-difluoro substitution pattern is particularly valuable for modulating hydrogen bonding interactions, a principle exploited in molecular recognition studies. Patent analyses reveal increasing filings involving CAS 1270345-61-3 since 2020, particularly in GPCR modulator development—addressing the industry's push for precision therapeutics.

Analytical characterization of 2-(2,3-difluorophenyl)piperidine typically involves HPLC-MS and NMR spectroscopy, with the 19F NMR signal at ~-140 ppm serving as a distinctive fingerprint. Stability studies indicate robustness under standard storage conditions (2-8°C in inert atmosphere), though its photosensitivity warrants amber glass packaging—a detail crucial for QC protocols in Good Manufacturing Practice (GMP) settings.

The compound's structure-activity relationship (SAR) profile continues to be explored through computational chemistry approaches, including molecular docking simulations against various enzyme targets. This aligns with the broader AI-driven drug discovery trend, where small-molecule libraries containing fluorinated piperidines are screened virtually before lab synthesis. Such methodologies address the pharmaceutical industry's need for cost-effective lead optimization.

Environmental and regulatory aspects of 1270345-61-3 follow standard REACH compliance guidelines for research chemicals. While not classified as hazardous under current systems, proper fume hood handling is recommended during synthesis due to potential irritant properties—a consideration emphasized in recent laboratory safety literature. Its ecotoxicity profile remains under study, reflecting heightened interest in green chemistry metrics across the chemical enterprise.

Market intelligence indicates rising demand for 2-(2,3-difluorophenyl)piperidine among contract research organizations (CROs) specializing in fluorine chemistry. Custom synthesis services offering isotope-labeled versions (e.g., 13C/15N variants) cater to the expanding ADME studies market. This mirrors the broader shift toward personalized medicine, where tracer technologies gain prominence in pharmacokinetic research.

Future directions for CAS 1270345-61-3 research may explore its potential in proteolysis-targeting chimeras (PROTACs) or as a crystallization additive for membrane proteins—both areas experiencing exponential growth. The compound's chiral center also presents opportunities for asymmetric synthesis studies, particularly in developing single-enantiomer drugs with improved therapeutic indices.